1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(9H-xanthene-9-carbonyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains several functional groups including a triazolopyrimidine, a xanthene, and a piperazine ring. Triazolopyrimidines are a class of compounds that have been widely studied for their diverse biological activities . Xanthenes are a group of organic compounds with various biological activities and are used in the synthesis of pharmaceuticals and dyes . Piperazine is a common moiety in medicinal chemistry known for its versatility and potential biological activities .
Synthesis Analysis
While the specific synthesis route for this compound is not available, compounds with similar structures are typically synthesized through multi-step reactions involving the formation of the individual rings followed by their coupling .Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings. The relative configuration of the compound could be determined using techniques such as NMR spectroscopy and X-ray crystallography .Chemical Reactions Analysis
The compound, due to its functional groups, could potentially undergo a variety of chemical reactions. For example, the piperazine ring could undergo reactions with acids and bases, and the triazolopyrimidine ring could participate in electrophilic substitution reactions .Mechanism of Action
Target of Action
The primary target of this compound is the Epidermal Growth Factor Receptor (EGFR) . EGFR plays a critical role in cell survival, growth, differentiation, and tumor formation . Overexpression of EGFR has been observed in a variety of cancers, including breast, ovarian, head, neck, and colon cancers .
Mode of Action
The compound interacts with its target, EGFR, by inhibiting its activity . This inhibition prevents the receptor from sending signals that promote cell growth and division, thereby halting the proliferation of cancer cells
Biochemical Pathways
The compound affects the EGFR signaling pathway . By inhibiting EGFR, the compound disrupts the downstream effects of this pathway, which include cell growth, division, and survival . This disruption can lead to the death of cancer cells, preventing the growth and spread of tumors .
Pharmacokinetics
The compound’s effectiveness against cancer cells suggests that it is able to reach its target sites in the body .
Result of Action
The compound shows potent anticancer activity . In vitro results revealed that the compound has a significant inhibitory effect on EGFR, with a potency comparable to the reference drug Erlotinib . This suggests that the compound could be effective in treating cancers that overexpress EGFR .
Future Directions
Properties
IUPAC Name |
[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-(9H-xanthen-9-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N7O2/c1-28-21-20(26-27-28)22(25-14-24-21)29-10-12-30(13-11-29)23(31)19-15-6-2-4-8-17(15)32-18-9-5-3-7-16(18)19/h2-9,14,19H,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMTDAAHJBZODBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)C4C5=CC=CC=C5OC6=CC=CC=C46)N=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.